Cas no 536722-92-6 (2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide)

2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide structure
536722-92-6 structure
Product Name:2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide
CAS No:536722-92-6
MF:C19H14ClFN4O3S
MW:432.855865001678
CID:5979686
PubChem ID:1293697
Update Time:2025-07-09

2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide
    • N-((2-carbamoylphenyl)carbamothioyl)-3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamide
    • 4-Isoxazolecarboxamide, N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-
    • Z259632224
    • UPCMLD0ENAT5884265:001
    • 536722-92-6
    • AKOS001386316
    • 2-[({[3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-1,2-OXAZOL-4-YL]FORMAMIDO}METHANETHIOYL)AMINO]BENZAMIDE
    • F1201-0186
    • N-[(2-carbamoylphenyl)carbamothioyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
    • Inchi: 1S/C19H14ClFN4O3S/c1-9-14(16(25-28-9)15-11(20)6-4-7-12(15)21)18(27)24-19(29)23-13-8-3-2-5-10(13)17(22)26/h2-8H,1H3,(H2,22,26)(H2,23,24,27,29)
    • InChI Key: GSORPTKALAYONS-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(NC(NC2=CC=CC=C2C(N)=O)=S)=O)C(C2=C(F)C=CC=C2Cl)=N1

Computed Properties

  • Exact Mass: 432.0459174g/mol
  • Monoisotopic Mass: 432.0459174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 142Ų

2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1201-0186-2μmol
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
2μmol
$57.0 2023-08-20
Life Chemicals
F1201-0186-5μmol
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
5μmol
$63.0 2023-08-20
Life Chemicals
F1201-0186-10μmol
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
10μmol
$69.0 2023-08-20
Life Chemicals
F1201-0186-20μmol
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
20μmol
$79.0 2023-08-20
Life Chemicals
F1201-0186-1mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
1mg
$54.0 2023-08-20
Life Chemicals
F1201-0186-2mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
2mg
$59.0 2023-08-20
Life Chemicals
F1201-0186-3mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
3mg
$63.0 2023-08-20
Life Chemicals
F1201-0186-4mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
4mg
$66.0 2023-08-20
Life Chemicals
F1201-0186-5mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
5mg
$69.0 2023-08-20
Life Chemicals
F1201-0186-10mg
2-[({[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}methanethioyl)amino]benzamide
536722-92-6 90%+
10mg
$79.0 2023-08-20

Additional information on 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide

Recent Advances in the Study of 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide (CAS: 536722-92-6)

The compound 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide (CAS: 536722-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex structure featuring an oxazole core and a benzamide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the oxazole ring and the benzamide side chain could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting that 536722-92-6 could serve as a promising lead compound for the development of anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival. Further in vivo studies are currently underway to assess its efficacy and safety profile in animal models.

In addition to its therapeutic potential, the pharmacokinetic properties of 536722-92-6 have also been a focus of recent research. A comprehensive pharmacokinetic study published in Drug Metabolism and Disposition (2023) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. The findings indicated that while the compound has moderate oral bioavailability, its metabolic stability could be further optimized to improve its drug-like properties. This has prompted efforts to develop prodrug derivatives or formulation strategies to enhance its bioavailability.

Overall, the latest research on 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-ylformamido}methanethioyl)aminobenzamide highlights its multifaceted potential in drug discovery. Its unique chemical structure and promising biological activities make it a compelling candidate for further development. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as to address current challenges related to its pharmacokinetic profile.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.